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Compound of Interest

Compound Name: N-(4-Oxocyclohexyl)acetamide

Cat. No.: B123319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of 4-Acetamidocyclohexanone, a molecule

of interest in pharmaceutical research and development, through the application of mass

spectrometry and infrared (IR) spectroscopy. This document details the spectral data, outlines

comprehensive experimental protocols, and presents a logical workflow for the characterization

of this compound.

Mass Spectrometry Analysis
Mass spectrometry is a powerful analytical technique used to determine the molecular weight

and structural information of a compound by analyzing its mass-to-charge ratio (m/z) and that

of its fragments.

Mass Spectrum Data
The mass spectrum of 4-Acetamidocyclohexanone was obtained via Gas Chromatography-

Mass Spectrometry (GC-MS). The key quantitative data is summarized in the table below.
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Property Value Reference

Molecular Formula C8H13NO2 --INVALID-LINK--[1]

Molecular Weight 155.19 g/mol --INVALID-LINK--[1]

Major Fragment Ions (m/z)

Base Peak 43 --INVALID-LINK--[1]

Second Highest Peak 96 --INVALID-LINK--[1]

Third Highest Peak 60 --INVALID-LINK--[1]

Proposed Fragmentation Pathway
The fragmentation of 4-Acetamidocyclohexanone in mass spectrometry is proposed to follow a

logical pathway initiated by the ionization of the molecule. The major observed fragments can

be rationalized by cleavage of key bonds within the molecular ion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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